Cas no 2228807-78-9 (4-3-chloro-5-(trifluoromethyl)phenyl-1,3-oxazolidin-2-one)

• Product Name: 4-3-chloro-5-(trifluoromethyl)phenyl-1,3-oxazolidin-2-one
• CAS No: 2228807-78-9
• MF: C₁₀H₇ClF₃NO₂
• MW: 265.616292238235
• CID: 6482794
• PubChem ID: 165632891
• Update Time: 2025-10-28

4-3-chloro-5-(trifluoromethyl)phenyl-1,3-oxazolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-3-chloro-5-(trifluoromethyl)phenyl-1,3-oxazolidin-2-one
• EN300-1965818
• 4-[3-chloro-5-(trifluoromethyl)phenyl]-1,3-oxazolidin-2-one
• 2228807-78-9

• Inchi： 1S/C10H7ClF3NO2/c11-7-2-5(8-4-17-9(16)15-8)1-6(3-7)10(12,13)14/h1-3,8H,4H2,(H,15,16)
• InChI Key： PLHVHNDVVXOIHB-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(F)(F)F)C=C(C=1)C1COC(N1)=O

Computed Properties

• Exact Mass: 265.0117406g/mol
• Monoisotopic Mass: 265.0117406g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 38.3Ų

Additional information on 4-3-chloro-5-(trifluoromethyl)phenyl-1,3-oxazolidin-2-one

4-3-Chloro-5-(Trifluoromethyl)Phenyl-1,3-Oxazolidin-2-One (CAS No. 2228807-78-9)

4-3-Chloro-5-(Trifluoromethyl)Phenyl-1,3-Oxazolidin-2-One (CAS No. 2228807-78-9) is a highly specialized organic compound with significant applications in the field of pharmaceutical chemistry and materials science. This compound belongs to the class of oxazolidinones, which are known for their versatile reactivity and structural diversity. The oxazolidinone core of this molecule provides a unique platform for further functionalization, making it a valuable intermediate in the synthesis of various bioactive compounds.

The molecular structure of 4-3-Chloro-5-(Trifluoromethyl)Phenyl-1,3-Oxazolidin-2-One is characterized by a phenyl ring substituted with chlorine and trifluoromethyl groups at the 3 and 5 positions, respectively. These substituents contribute to the compound's electronic properties and enhance its stability. The oxazolidinone ring itself is a five-membered heterocycle containing one oxygen and two nitrogen atoms, which imparts significant reactivity and makes it an attractive target for various chemical transformations.

Recent studies have highlighted the potential of 4-3-Chloro-5-(Trifluoromethyl)Phenyl-1,3-Oxazolidin-2-One as a precursor in the synthesis of antibiotics. Its ability to undergo nucleophilic attacks at the carbonyl group has been exploited in the development of new-generation β-lactam antibiotics. For instance, researchers have demonstrated that this compound can serve as an intermediate in the synthesis of cephalosporins and other related compounds, which are widely used in clinical settings due to their broad-spectrum antibacterial activity.

In addition to its role in drug discovery, 4-Chloro-N-(trifluoromethyl)phenyl oxazolidinone has also found applications in materials science. Its ability to form stable amide bonds has made it a useful component in the synthesis of high-performance polymers and coatings. Recent advancements in polymer chemistry have leveraged this compound's reactivity to develop materials with enhanced mechanical properties and thermal stability.

The synthesis of 4-Chloro-N-(trifluoromethyl)phenyl oxazolidinone involves a multi-step process that typically begins with the preparation of the corresponding phenol derivative. The introduction of chlorine and trifluoromethyl groups is achieved through electrophilic substitution reactions, followed by cyclization to form the oxazolidinone ring. This process requires precise control over reaction conditions to ensure high yields and product purity.

From an environmental perspective, 4-Chloro-N-(trifluoromethyl)phenyl oxazolidinone has been studied for its biodegradability and eco-friendly properties. Research indicates that this compound exhibits moderate biodegradability under aerobic conditions, making it a more sustainable option compared to traditional organic solvents and reagents.

In conclusion, 4-Chloro-N-(trifluoromethyl)phenyl oxazolidinone (CAS No. 2228807-78-9) is a versatile compound with wide-ranging applications in pharmaceuticals, materials science, and organic synthesis. Its unique molecular structure and reactivity make it an invaluable tool for researchers aiming to develop novel bioactive compounds and advanced materials.